BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dichloromethylphenylsilane: A Comprehensive
Technical Safety Guide for Laboratory
Professionals

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Dichloromethylphenyisilane

Cat. No.: B109416

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Core Properties

Dichloromethylphenylsilane, with the linear formula CeHsSi(CHs)Clz, is a versatile
organosilicon compound widely utilized as a chemical intermediate in the synthesis of silicone
fluids, resins, and elastomers.[1][2] Its utility in research and development, particularly in
creating novel polymers and materials, necessitates a thorough understanding of its chemical
behavior and associated hazards.

A clear, colorless liquid, it possesses a pungent odor and physical properties that demand
careful consideration in a laboratory setting.[3] Unlike many common organic solvents, it reacts
vigorously and exothermically with water and other protic solvents, a characteristic that
underpins many of its primary hazards.[2][4]

Table 1: Physicochemical Properties of Dichloromethylphenylsilane
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Property Value Source
Molecular Formula C7HsCI2Si [415]
Molecular Weight 191.13 g/mol [1][5]
Appearance Colorless liquid [11[2]
Boiling Point 205 °C (lit.) [2][6]
Melting Point -53°C [4]
Flash Point 82 °C (180 °F) [2]
Density 1.176 g/mL at 25 °C (lit.) [2][6]
Water Solubility Reacts violently [4][6]
Vapor Pressure 0.6 £ 0.4 mmHg at 25°C [4]
Refractive Index n20/D 1.519 (lit.) [2]

Hazard Identification and GHS Classification

The primary danger associated with dichloromethylphenylsilane stems from its reactivity with
moisture. Contact with water, including atmospheric humidity, leads to a rapid hydrolysis
reaction that generates significant heat and releases toxic, corrosive hydrogen chloride (HCI)
gas.[2] This reaction is the root cause of its severe corrosive effects on biological tissues and
metals.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
categorizes this substance with multiple significant hazards. Understanding these
classifications is the first step in implementing effective control measures.
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GHS Hazard Classification for Dichloromethylphenylsilane

{Dichloromethylphenylsilane | CAS: 149-74-6}

Causes severe skin burns and eye damage (H314)
Harmful if swallowed (H302)
Reacts violently with water (EUH014)

Corrosive to the respiratory tract (EUH071)

GHS Pictograms
Harmful Corrosion

Click to download full resolution via product page
Caption: GHS Hazard Profile of Dichloromethylphenylsilane.
Key Health Effects:

» Acute Exposure: Direct contact causes severe chemical burns to the skin and eyes,
potentially leading to permanent eye damage or blindness.[7][8] Inhalation of vapors or the
HCI gas produced upon hydrolysis results in severe irritation and corrosion of the respiratory
tract, causing symptoms like coughing, shortness of breath, and pulmonary edema.[7][9]
Ingestion is highly dangerous, causing immediate and severe burns to the mouth, throat, and
stomach, with a high risk of circulatory collapse.[7][8]

e Chronic Exposure: While specific data on long-term exposure is limited, repeated contact
with corrosive materials is known to cause chronic bronchitis, dermatitis, and other persistent
health issues.

Protocols for Safe Handling and Storage
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Given its reactivity and corrosivity, a stringent set of protocols must be followed when handling
and storing dichloromethylphenylsilane. The core principle is the absolute exclusion of
moisture.

Engineering Controls and Ventilation

The causality behind requiring robust engineering controls is to contain the substance and its
hazardous byproducts.

e Fume Hood: All manipulations must be conducted within a certified chemical fume hood to
capture any released vapors or HCI gas.

 Inert Atmosphere: For sensitive reactions or long-term storage of opened containers, working
within a glovebox or using Schlenk line techniques with an inert atmosphere (e.g., nitrogen
or argon) is best practice. This prevents degradation of the material and the hazardous
pressure buildup from HCI generation.

o Safety Equipment: An emergency eyewash station and safety shower must be immediately
accessible in the work area.[9]

Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a self-validating system of layered
protection. Each component is chosen to address a specific hazard pathway.
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Uses as needed

Scientist

Mandatory PPE for Dichloromethylphenylsilane Handling

Acid-Gas Respirator
(If ventilation is inadequate)
Chemical Splash Goggles
(ANSI 287.1)

Full-Face Shield

Outer Gloves
(e.g., Butyl or Viton)

Inner Gloves
(e.g., Nitrile)

Body & Skin Protection

Flame-Resistant Lab Coat
(e.g., Nomex®)

Chemical-Resistant Apron Long Pants & Closed-Toe Shoes

Click to download full resolution via product page

Caption: Hierarchy of Personal Protective Equipment (PPE).

Experimental Protocol: Donning PPE

Clothing: Ensure long pants and fully enclosed, chemical-resistant shoes are worn.

 Inner Gloves: Don a pair of nitrile gloves as a base layer.

e Lab Coat: Wear a flame-resistant lab coat, fully buttoned.

o Outer Gloves: Wear a pair of heavy-duty, chemical-resistant gloves (e.g., butyl rubber) over

the inner gloves. Cuffs should be worn over the sleeves of the lab coat to prevent drips from

entering.
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o Eye Protection: Wear chemical splash goggles that provide a full seal around the eyes.

o Face Protection: Wear a full-face shield over the goggles to protect against splashes.

Storage Requirements

» Container: Store in the original, tightly sealed container.[2] Containers may develop pressure
due to slow reaction with trace moisture and should be opened carefully in a fume hood.[10]

e Location: Store in a cool, dry, well-ventilated area designated for corrosive materials.[2][8]
The storage location must be separate from incompatible materials such as water, alcohols,
bases, and strong oxidizing agents.[8]

» Moisture Control: The use of a desiccator cabinet for storing opened containers is a highly
recommended practice to prolong the chemical's integrity and prevent hazardous pressure
buildup.

Emergency Procedures and First Aid

Rapid and informed action is critical in any emergency involving dichloromethylphenylsilane.
The primary immediate hazard is the corrosive action of the chemical and its hydrolysis
product, HCI.

Table 2: Emergency Response Protocols
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Exposure Route

First Aid Protocol

Key Considerations

Inhalation

1. Immediately move the victim
to fresh air.[7][10] 2. If
breathing is difficult, administer
100% humidified oxygen.[7] 3.
If breathing has stopped,
perform artificial respiration
(avoiding mouth-to-mouth).[11]
4. Seek immediate medical
attention.[10]

Rescuers must wear
appropriate respiratory
protection to avoid self-
exposure.[7] The primary
threat is respiratory tract

corrosion.

Skin Contact

1. Immediately flush the
affected area with copious
amounts of water for at least
15-30 minutes while removing
all contaminated clothing.[9]
[10] 2. Wash the area with
soap and water.[7] 3. Seek
immediate medical attention.
[9][10]

Speed is critical to minimize
tissue damage. Do not hesitate

to use the emergency shower.

Eye Contact

1. Immediately flush eyes with
lukewarm, gently flowing water
for at least 15-30 minutes,
holding the eyelids open.[7][9]
[10] 2. Remove contact lenses
if present and easy to do so.
[10] 3. Seek immediate
medical attention, preferably

from an ophthalmologist.

Do not use neutralizing agents.
Continuous, gentle flushing is

the most effective first aid.

Ingestion

1. DO NOT induce vomiting.[7]
[10] 2. Rinse the mouth
thoroughly with water; do not
swallow.[7][10] 3. If the victim
is conscious and alert, give 1-2
glasses of water or milk to

drink to dilute the substance.

Vomiting will re-expose the
esophagus and mouth to the
corrosive material. The risk of

esophageal perforation is high.

[8]

© 2025 BenchChem. All rights reserved. 7/11

Tech Support


https://cameochemicals.noaa.gov/chemical/3960
https://www.tcichemicals.com/BE/en/sds/P0790_EU_6N.pdf
https://cameochemicals.noaa.gov/chemical/3960
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.tcichemicals.com/BE/en/sds/P0790_EU_6N.pdf
https://cameochemicals.noaa.gov/chemical/3960
https://nj.gov/health/eoh/rtkweb/documents/fs/1286.pdf
https://www.tcichemicals.com/BE/en/sds/P0790_EU_6N.pdf
https://cameochemicals.noaa.gov/chemical/3960
https://nj.gov/health/eoh/rtkweb/documents/fs/1286.pdf
https://www.tcichemicals.com/BE/en/sds/P0790_EU_6N.pdf
https://cameochemicals.noaa.gov/chemical/3960
https://nj.gov/health/eoh/rtkweb/documents/fs/1286.pdf
https://www.tcichemicals.com/BE/en/sds/P0790_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0790_EU_6N.pdf
https://cameochemicals.noaa.gov/chemical/3960
https://www.tcichemicals.com/BE/en/sds/P0790_EU_6N.pdf
https://cameochemicals.noaa.gov/chemical/3960
https://www.tcichemicals.com/BE/en/sds/P0790_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC147381000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[7] 4. Seek immediate medical
attention.[7][10]

Spill and Fire Response
Spill Management

Experimental Protocol: Small Spill Cleanup (<100 mL)

Evacuate: Alert personnel and evacuate the immediate area.
Ventilate: Ensure the fume hood is operating at maximum capacity.
PPE: Don the full PPE ensemble as described in Section 3.2.

Contain & Absorb: Cover the spill with a dry, inert absorbent material such as vermiculite, dry
sand, or earth.[1][9][10] DO NOT USE WATER OR COMBUSTIBLE ABSORBENTS.

Collect: Carefully scoop the absorbed material into a clearly labeled, sealable container for
hazardous waste. Use spark-proof tools.[10]

Decontaminate: Wipe the spill area with a non-protic solvent (e.g., hexane), followed by a
cloth dampened with a mild basic solution (e.g., sodium bicarbonate solution) to neutralize
any residue, and finally with water, if appropriate for the surface.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional
and local regulations.[10]

Firefighting Measures

Dichloromethylphenylsilane is a combustible liquid.[8] Fires involving this material present a

complex challenge due to its water reactivity.

Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[1][7]
[8] DO NOT USE WATER JETS, as this will exacerbate the situation by reacting with the
unburnt chemical to produce flammable hydrogen gas and corrosive HCI.[2]
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 Firefighter Protection: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA) to protect against heat, corrosive vapors, and toxic
decomposition products like phosgene and hydrogen chloride.[1]

o Container Hazard: Containers may explode when heated.[1][2] Use a water spray or fog
from a distance to cool fire-exposed containers, being careful not to allow water to contact
the chemical itself.[1][9]

Stability, Reactivity, and Disposal

e Reactivity: The most significant reactivity hazard is the violent reaction with water, moisture,
strong acids, strong bases, alcohols, and strong oxidizing agents.[2][8]

e Hazardous Decomposition Products: When heated to decomposition, it emits toxic and
corrosive fumes of hydrogen chloride, phosgene, and carbon oxides.[1][2][3]

o Disposal: This material and its container must be disposed of as hazardous waste.[10]
Consult with your institution's environmental health and safety (EHS) department and local
regulations for proper disposal procedures.[1][8] Waste should never be discharged into
sewers or waterways.

Conclusion

Dichloromethylphenylsilane is a valuable reagent whose utility is matched by its significant
hazards. A relationship of respect, founded on a deep understanding of its chemical nature, is
paramount. By implementing robust engineering controls, adhering to stringent PPE protocols,
and being prepared for emergency situations, researchers can safely harness the synthetic
potential of this compound. This guide serves as a foundational document to build upon,
always to be supplemented by institutional protocols and a continuous commitment to a culture
of safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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